Cas no 893725-68-3 (4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid)

• Product Name: 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid
• CAS No: 893725-68-3
• MF: C₁₄H₁₇BrN₂O₅S
• MW: 405.264181852341
• CID: 4673193
• PubChem ID: 16637069
• Update Time: 2025-06-13

4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanoic acid, 4-[(4-bromophenyl)sulfonyl]-γ-oxo-
• 4-[4-(4-bromophenyl)sulfonylpiperazin-1-yl]-4-oxobutanoic acid
• 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid

• Inchi： 1S/C14H17BrN2O5S/c15-11-1-3-12(4-2-11)23(21,22)17-9-7-16(8-10-17)13(18)5-6-14(19)20/h1-4H,5-10H2,(H,19,20)
• InChI Key： SIKBSCDVAXWLKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(Br)=CC=1)(N1CCN(C(=O)CCC(=O)O)CC1)(=O)=O

Additional information on 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid

Introduction to 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic Acid (CAS No. 893725-68-3)

4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 893725-68-3, this compound represents a fascinating intersection of medicinal chemistry and biochemistry, offering potential applications in the design and synthesis of novel therapeutic agents.

The molecular structure of 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a piperazine ring and a bromobenzene sulfonate moiety suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This structural framework is particularly intriguing for researchers exploring the development of drugs targeting neurological and cardiovascular disorders.

In recent years, there has been growing interest in the pharmacological potential of piperazine derivatives due to their ability to modulate various biological pathways. The sulfonate group in 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid enhances its solubility and binding affinity, which are critical factors in drug design. These properties make it an attractive candidate for further investigation in the development of small-molecule inhibitors and activators.

One of the most compelling aspects of this compound is its potential role in the treatment of central nervous system (CNS) disorders. Piperazine-based compounds have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine. The specific substitution pattern in 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid may confer selectivity for certain receptors or enzymes, thereby minimizing side effects associated with broader-spectrum drugs.

The bromobenzene sulfonate moiety also presents opportunities for further chemical modification. This group can be readily transformed into other functional derivatives through various synthetic protocols, allowing for the exploration of diverse pharmacological profiles. Such versatility is highly valued in drug discovery pipelines, where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. By leveraging molecular docking simulations, researchers can assess how 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid might interact with target proteins, providing insights into its potential efficacy and safety profiles. These computational approaches are often combined with experimental validation to streamline the development pipeline.

The compound's structural features also make it a valuable tool for academic research, particularly in understanding enzyme mechanisms and receptor binding dynamics. For instance, the piperazine ring can serve as a scaffold for studying how different substituents influence binding affinity and metabolic stability. Such studies are crucial for designing drugs with improved pharmacokinetic properties.

In addition to its pharmacological applications, 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid may find utility in material science and industrial chemistry. Its unique reactivity allows it to participate in various synthetic transformations, making it a versatile building block for more complex molecules. This versatility is particularly valuable in industries where custom synthesis and high purity are required.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been increasingly employed to enhance efficiency and scalability. These methods not only improve production costs but also reduce waste, aligning with modern green chemistry principles.

The growing body of research on piperazine derivatives underscores their importance as pharmacophores in drug discovery. Studies have demonstrated their efficacy in treating conditions ranging from depression to hypertension, highlighting their broad therapeutic potential. The specific modifications present in 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid position it as a promising candidate for further exploration in these areas.

In conclusion, 4-[4-(4-bromobenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid (CAS No. 893725-68-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential applications across multiple therapeutic domains, make it a compelling subject for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.